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Compound of Interest

Compound Name: a-FABP-IN-1

Cat. No.: B607964

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
a-FABP-IN-1 is a potent and selective inhibitor of human adipocyte fatty acid-binding protein

(a-FABP), with a reported inhibitory constant (Ki) of less than 1.0 nM.[1][2] It serves as a

valuable tool for studying the biological roles of a-FABP and for investigating its potential as a

therapeutic target in various diseases. Proper preparation of stock solutions is critical for

ensuring the accuracy and reproducibility of experimental results. This document provides

detailed protocols for the preparation, storage, and handling of a-FABP-IN-1 stock solutions.

Chemical Properties
A summary of the key chemical properties of a-FABP-IN-1 is provided in the table below.
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Property Value

Molecular Weight 515.02 g/mol [1][2][3]

Chemical Formula C29H23ClN2O3S[2][3]

Appearance Solid

Solubility Soluble in Dimethyl Sulfoxide (DMSO)

Recommended Solvents and Storage
For optimal results and stability, it is recommended to use Dimethyl Sulfoxide (DMSO) for the

preparation of a-FABP-IN-1 stock solutions. The following table summarizes the recommended

storage conditions.

Solution Type Solvent
Storage
Temperature

Shelf Life

Powder - -20°C 3 years

4°C 2 years

In Solvent DMSO -80°C 6 months

-20°C 1 month

Experimental Protocols
Materials

a-FABP-IN-1 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Calibrated micropipettes and sterile tips
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Vortex mixer

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Protocol for Preparing a 10 mM Stock Solution
This protocol describes the preparation of a 10 mM stock solution of a-FABP-IN-1 in DMSO.

Pre-weighing Preparation: Before handling the compound, ensure that all necessary

equipment is clean and readily accessible. Wear appropriate PPE.

Weighing a-FABP-IN-1:

Tare a sterile microcentrifuge tube on a calibrated analytical balance.

Carefully weigh out the desired amount of a-FABP-IN-1 powder. For example, to prepare

1 mL of a 10 mM stock solution, you would weigh 5.15 mg of the compound.

Calculating the Required Volume of DMSO:

Use the following formula to calculate the volume of DMSO required: Volume (L) = Mass

(g) / (Concentration (mol/L) * Molecular Weight ( g/mol ))

Example Calculation for 1 mg of a-FABP-IN-1 to make a 10 mM stock solution:

Mass = 0.001 g

Concentration = 0.010 mol/L

Molecular Weight = 515.02 g/mol

Volume (L) = 0.001 g / (0.010 mol/L * 515.02 g/mol ) = 0.000194 L = 194 µL

Dissolving the Compound:

Add the calculated volume of anhydrous DMSO to the microcentrifuge tube containing the

weighed a-FABP-IN-1 powder.
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Cap the tube tightly and vortex thoroughly until the compound is completely dissolved.

Gentle warming in a water bath (25-37°C) may be used to aid dissolution if necessary.

Storage:

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-

term storage (up to 1 month).

Safety and Handling Precautions
a-FABP-IN-1 is for research use only.

It is recommended to handle the compound in a well-ventilated area, preferably in a

chemical fume hood.

Avoid contact with skin, eyes, and clothing. In case of contact, wash the affected area

immediately with plenty of water.

Dispose of waste materials according to institutional and local regulations.

Visualizations
a-FABP Signaling Pathway Inhibition
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Caption: Inhibition of a-FABP by a-FABP-IN-1.

Experimental Workflow for Stock Solution Preparation
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Caption: Workflow for preparing a-FABP-IN-1 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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